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Compound Name: 2,4-Dichloro-3-fluoroaniline

Cat. No.: B079498 Get Quote

2,4-Dichloro-3-fluoroaniline (CAS No. 443-93-6) is a halogenated aniline derivative that

serves as a critical intermediate in the synthesis of complex molecules.[1] Its unique structure,

featuring chlorine and fluorine substituents, makes it a valuable building block in the

development of novel agrochemicals, such as herbicides and insecticides, as well as specialty

chemicals and pharmaceuticals.[1] The reactivity that makes this compound useful in organic

synthesis also imparts a significant hazard profile that demands a thorough understanding and

rigorous adherence to safety protocols.[1]

This guide is designed for researchers, scientists, and drug development professionals who

handle 2,4-Dichloro-3-fluoroaniline. It moves beyond a simple recitation of Safety Data Sheet

(SDS) sections to provide a practical, in-depth understanding of the hazards and the rationale

behind the necessary safety procedures. The information herein is synthesized from available

data for the target molecule and closely related dichloroaniline compounds to provide a

comprehensive safety framework. However, users must always consult the specific SDS

provided by their chemical supplier before commencing any work.

Chapter 1: Core Hazard Profile and Risk
Assessment
The primary directive when working with any chemical is to first understand its intrinsic

hazards. For halogenated anilines, the risks are significant and multifaceted, primarily centering

on high acute toxicity. A systematic risk assessment is not merely a procedural formality but a

critical scientific step to ensure the safety of personnel and the integrity of the research.
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Based on data from related dichloroaniline compounds, 2,4-Dichloro-3-fluoroaniline is

expected to be classified as highly toxic.[2][3] The Globally Harmonized System (GHS)

classifications for analogous chemicals provide a clear warning of the potential dangers.

Table 1: Anticipated GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if
swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[2]

| Hazardous to the Aquatic Environment | Category 1 | H410: Very toxic to aquatic life with long

lasting effects[2][3] |

The causality behind these classifications is rooted in the molecule's ability to be absorbed into

the body, where it can interfere with critical biological processes. Aromatic amines, in general,

are known to induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized,

rendering it unable to transport oxygen effectively. This can lead to cyanosis (blue discoloration

of the skin), dizziness, and headache, with onset potentially delayed for hours after exposure.
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Risk Assessment for 2,4-Dichloro-3-fluoroaniline
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Caption: Hazard Assessment Workflow for Chemical Handling.

Chapter 2: Exposure Controls and Personal
Protective Equipment (PPE)
Controlling exposure is paramount and is achieved through a hierarchy of controls. The most

effective measures involve engineering solutions that isolate the researcher from the hazard.

Engineering Controls: All weighing, handling, and reaction setup involving 2,4-Dichloro-3-
fluoroaniline, whether in solid or solution form, must be conducted inside a certified chemical

fume hood. This is non-negotiable. The fume hood provides critical protection against the
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inhalation of fine dust particles or vapors.[5] An eyewash station and safety shower must be

readily accessible and tested regularly.[6]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be selected

carefully to provide a sufficient barrier against the specific chemical hazards.

Table 2: Required Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles
or a full-face shield.[5]

Protects against splashes
and airborne dust.
Standard safety glasses
are insufficient. Must meet
EN166 (EU) or OSHA 29
CFR 1910.133 (US)
standards.[3][6]

Hand Nitrile gloves (minimum).[2]

Provides a barrier against

dermal absorption. Gloves

must be inspected before use

and changed immediately if

contaminated. Proper removal

technique is critical to avoid

self-contamination.[7]

Body Chemical-resistant lab coat.
Protects skin and personal

clothing from contamination.[2]

| Respiratory | Not required if work is performed in a fume hood. | If there is a risk of aerosol

generation outside of a fume hood or during a large spill cleanup, a NIOSH/MSHA or EN 149

approved respirator with particulate filters is necessary.[3][8] |
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PPE Selection Logic
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Caption: Task-Based PPE Selection Decision Tree.

Chapter 3: Laboratory Protocols for Safe Handling
and Storage
Adherence to standardized protocols minimizes the risk of accidental exposure. The following

steps should be integrated into all standard operating procedures (SOPs) involving this

compound.

Step-by-Step Handling Protocol:

Preparation: Before retrieving the chemical, ensure the chemical fume hood is operational

and the sash is at the appropriate height. Don all required PPE as detailed in Chapter 2.

Weighing: Weigh the solid material directly within the fume hood. Use a disposable weigh

boat to prevent cross-contamination of balances. Handle the container with care to avoid

generating dust.[5]
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Transfer: If transferring the solid to a reaction vessel, do so carefully and slowly. If making a

solution, add the solvent to the vessel containing the aniline slowly to avoid splashing.

Post-Handling: Tightly close the primary container.[2] Decontaminate the spatula and any

other equipment used. Wipe down the work surface inside the fume hood.

Glove Removal: Remove gloves using the proper technique (glove-in-glove) and dispose of

them in the designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete and

before leaving the laboratory.[2] Do not eat, drink, or smoke in the work area.[9]

Storage and Incompatibility: Proper storage is crucial for maintaining chemical stability and

preventing hazardous reactions.

Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat.

[2] The container must be kept tightly closed to prevent exposure to moisture.[2] Store in a

locked cabinet or an area accessible only to authorized personnel.

Incompatible Materials: This compound is incompatible with strong oxidizing agents, acids,

acid chlorides, and acid anhydrides.[3][9] Contact with these substances can lead to violent

reactions.

Chapter 4: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is critical. All personnel

must be familiar with these procedures before beginning work.

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air.[2] If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-

mouth).[4] Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4] Seek immediate medical attention.

[3]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[2] Call a poison control

center or doctor immediately for treatment advice.[3]

Spill Response Protocol:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but do not ventilate in a way that spreads the

contaminant to other labs.

Contain: Prevent further spread of the spill. For a solid, carefully sweep it up without creating

dust.[10] For a liquid, cover with an inert absorbent material (e.g., sand, vermiculite).[8]

Collect: Wearing appropriate PPE (including respiratory protection if necessary), carefully

collect the contained material and place it into a sealed, labeled container for hazardous

waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor and the institution's environmental

health and safety office.
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Emergency Response Flowchart
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Caption: First Aid Response for Exposure Incidents.

Chapter 5: Physicochemical and Toxicological Data
Understanding the physical and toxicological properties of a chemical provides the scientific

basis for the handling and safety procedures outlined.

Table 3: Physical and Chemical Properties of 2,4-Dichloro-3-fluoroaniline
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Property Value Source

CAS Number 443-93-6 [1][11][12]

Molecular Formula C₆H₄Cl₂FN [1][11][13]

Molecular Weight 180.01 g/mol [1][11]

Boiling Point 254.4 ± 35.0 °C at 760 mmHg [11]

Flash Point 107.6 ± 25.9 °C [11]

Density 1.5 ± 0.1 g/cm³ [11]

| Water Solubility | Slightly soluble |[4] |

While specific LD50 data for 2,4-dichloro-3-fluoroaniline is not readily available in the search

results, data for the closely related 2,4-dichloroaniline indicates high toxicity. The oral LD50 in

rats for 2,4-dichloroaniline is reported as 1,600 mg/kg. Dichloroaniline isomers are generally

classified as toxic if swallowed, in contact with skin, or inhaled, supporting the stringent

handling precautions recommended in this guide.[14]

Chapter 6: Disposal Considerations
Due to its high toxicity and environmental hazards, 2,4-Dichloro-3-fluoroaniline and any

materials contaminated with it must be disposed of as hazardous waste.[2]

Waste Collection: Collect all waste (excess reagent, contaminated gloves, weigh boats,

absorbent material) in a dedicated, sealed, and clearly labeled hazardous waste container.[5]

Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[5] All

waste must be handled by a licensed professional waste disposal service in accordance with

all local, state, and federal regulations.[5][15]

Conclusion
2,4-Dichloro-3-fluoroaniline is a valuable research chemical whose utility is matched by its

significant hazard profile. For the trained researcher, these hazards are entirely manageable

through a combination of knowledge, proper engineering controls, diligent use of personal
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protective equipment, and strict adherence to established protocols. By understanding the

causality behind the safety requirements—from the molecule's toxic mechanisms to its physical

properties—scientists can create a secure environment that fosters both innovation and well-

being. Always prioritize safety, and when in doubt, consult the manufacturer's Safety Data

Sheet and your institution's safety professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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